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Compound of Interest

Compound Name: Homovanillic acid-d3-1

Cat. No.: B12370910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data typically found in a

Certificate of Analysis (CoA) for Homovanillic acid-d3 (HVA-d3). It also details its critical role as

an internal standard in the quantitative analysis of Homovanillic acid (HVA), a key metabolite of

the neurotransmitter dopamine. This document is intended to be a valuable resource for

professionals in research and drug development who utilize stable isotope-labeled compounds.

Certificate of Analysis: Summary of Quantitative
Data
A Certificate of Analysis for Homovanillic acid-d3 provides essential information regarding the

identity, purity, and quality of the material. The following tables summarize the typical

quantitative data provided.

Table 1: General Information
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Parameter Specification

Analyte Name Homovanillic Acid-d3 (HVA-d3)

Synonyms
4-Hydroxy-3-(methoxy-d3)benzeneacetic Acid,

Vanilacetic Acid-d3

CAS Number 74495-71-9[1][2]

Unlabeled CAS Number 306-08-1[1]

Molecular Formula C₉H₇D₃O₄[2]

Molecular Weight 185.19 g/mol [1][2]

Table 2: Physicochemical Properties

Parameter Specification

Appearance White to Off-White Solid[3]

Purity ≥98% (Typically determined by HPLC)[1][4]

Storage Temperature -20°C[1][4]

Solubility

Soluble in DMSO and Methanol. The unlabeled

compound is soluble to 50 mM in water and to

100 mM in DMSO.

Role in Research and Experimental Protocols
Homovanillic acid-d3 is a stable isotope-labeled version of HVA. This subtle modification, the

replacement of three hydrogen atoms with deuterium, imparts a detectable mass shift, making

it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-based

methods.[5] The use of a deuterated internal standard is crucial for correcting for variations

during sample preparation and analysis, leading to more accurate and precise results.[6][7]

The following protocol outlines a typical methodology for the quantification of HVA in human

urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Homovanillic

acid-d3 as an internal standard.[5][6]
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2.1.1. Sample Preparation

Internal Standard Spiking: A known concentration of Homovanillic acid-d3 solution is added

to an aliquot of the urine sample. This is a critical step for accurate quantification.[5]

Dilution: The spiked urine sample is then diluted with a suitable buffer or mobile phase (e.g.,

0.1% formic acid in water).[5][6]

Filtration/Centrifugation: The diluted sample is filtered through a 0.22 µm filter or centrifuged

to remove any particulate matter that could interfere with the LC-MS/MS analysis.[5]

2.1.2. LC-MS/MS Analysis

Liquid Chromatography (LC):

A reversed-phase C18 column is typically used to separate HVA and HVA-d3 from other

components in the urine matrix.[5][6]

A gradient elution with a mobile phase consisting of an aqueous component (e.g., water

with formic acid) and an organic component (e.g., methanol or acetonitrile) is employed.[5]

[6]

Mass Spectrometry (MS):

The eluent from the LC column is introduced into a tandem mass spectrometer.

The instrument is operated in negative ion mode using electrospray ionization (ESI).[5][6]

Multiple Reaction Monitoring (MRM) is used for quantification, where specific precursor-to-

product ion transitions for both HVA and HVA-d3 are monitored.[5]

HVA Transition (example): m/z 181 -> 137[5]

HVA-d3 Transition (example): m/z 184 (or 186 for d5-HVA) -> 139 (or 142)[5]

2.1.3. Data Analysis
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The peak areas for the selected MRM transitions of both HVA and HVA-d3 are integrated. The

ratio of the peak area of HVA to the peak area of the HVA-d3 internal standard is used to

calculate the concentration of HVA in the original sample by comparing it to a standard curve.

Visualizing the Workflow
The following diagram illustrates the typical workflow for utilizing a Certificate of Analysis in a

research setting, from receiving the compound to its application in an experiment.
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Caption: Workflow for utilizing a Certificate of Analysis in a research setting.
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Metabolic Pathway of Dopamine
Homovanillic acid is a major metabolite of dopamine. Understanding this pathway is crucial for

interpreting the results of HVA quantification.
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MAO

3-Methoxytyramine (3-MT)

COMT
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Caption: Metabolic pathway of dopamine to Homovanillic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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